Methyl 2-acetamido-6-O-benzyl-2-deoxy-3-O-prop-2-en-1-yl-beta-D-glucopyranoside

• IUPAC Name: N-[(2R,3R,4R,5S,6R)-5-hydroxy-2-methoxy-6-(phenylmethoxymethyl)-4-prop-2-enoxyoxan-3-yl]acetamide
• InChI: InChI=1S/C19H27NO6/c1-4-10-25-18-16(20-13(2)21)19(23-3)26-15(17(18)22)12-24-11-14-8-6-5-7-9-14/h4-9,15-19,22H,1,10-12H2,2-3H3,(H,20,21)/t15-,16-,17-,18-,19-/m1/s1
• InChI Key: SGMRSCAPZVOLHO-FVVUREQNSA-N
• Canonical SMILES: CC(=O)NC1C(C(C(OC1OC)COCC2=CC=CC=C2)O)OCC=C
• Isomeric SMILES: CC(=O)N[C@@H]1[C@H]([C@@H]([C@H](O[C@H]1OC)COCC2=CC=CC=C2)O)OCC=C
• Molecular Formula: C19H27NO6
• DSSTOX Substance ID: DTXSID80553882
• Molecular Weight: 365.4 g/mol
• CAS RN: 116981-28-3

Description

“Methyl 2-acetamido-6-O-benzyl-2-deoxy-3-O-prop-2-en-1-yl-beta-D-glucopyranoside” is a complex organic compound. While there isn’t specific information available for this exact compound, similar compounds such as “Methyl 2-acetamido-3,6-di-O-benzyl-2-deoxy-a-D-glucopyranoside” and “Methyl 2-acetamido-4,6-O-benzylidene-2-deoxy-b-D-glucopyranoside” are known to be indispensable in biomedical research, finding applications in the research of malignant neoplasms, bacterial infestations, and viral afflictions.

Synthesis Analysis

The synthesis of similar compounds often involves complex organic reactions. For instance, an efficient solid-phase glycosylation of a D-glucosamine derivative anchored by the 2-amino group through a Backbone Amide Linker (BAL) to a polystyrene support has been reported.

Mechanism of Action

While the exact mechanism of action for this compound is not known, similar compounds have been reported to inhibit glycosylation, a critical process in many biological systems.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact molecular structure and the conditions under which it is handled. One similar compound, “Methyl 2-acetamido-4,6-O-benzylidene-2-deoxy-α-D-glucopyranoside”, is not classified as a dangerous substance according to GHS.

Future Directions

The future directions for research involving this compound are likely to be influenced by the results of ongoing studies. Given the biomedical importance of similar compounds, it is likely that this compound could also have significant potential in biomedical research.